Cas no 1172854-54-4 (NS-3-008 hydrochloride)

• Product Name: NS-3-008 hydrochloride
• CAS No: 1172854-54-4
• MF: C₁₄H₂₄ClN₃
• MW: 269.813462257385
• CID: 4683390
• PubChem ID: 45053078
• Update Time: 2025-07-02

NS-3-008 hydrochloride Chemical and Physical Properties

Names and Identifiers

• BCP33849
• 1-Benzyl-3-hexylguanidine hydrochloride
• 3-benzyl-1-hexylguanidine hydrochloride
• N-BENZYL-N'-HEXYLGUANIDINE HYDROCHLORIDE
• NS-3-008 hydrochloride
• 1-Benzyl-3-hexylguanidinehydrochloride
• MS-23813
• EX-A3617
• CS-0079528
• N'-benzyl-N-hexylguanidine hydrochloride
• NS-3-008 (hydrochloride)
• D81609
• AKOS024405803
• NS-3-008 HCl; NS 3-008 hydrochloride; NS3-008 HCl
• NS-3-008 HCl?
• HY-120897
• 2-benzyl-1-hexylguanidine;hydrochloride
• NS-3-008 hcl
• MFCD03931143
• AC-36480
• 1172854-54-4

• Inchi： 1S/C14H23N3.ClH/c1-2-3-4-8-11-16-14(15)17-12-13-9-6-5-7-10-13;/h5-7,9-10H,2-4,8,11-12H2,1H3,(H3,15,16,17);1H
• InChI Key： UMIOAATZOCKZTH-UHFFFAOYSA-N
• SMILES： Cl.N(/C(/N)=N/CC1C=CC=CC=1)CCCCCC

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• Molecular Weight: g/mol

Additional information on NS-3-008 hydrochloride

Comprehensive Overview of NS-3-008 Hydrochloride (CAS No. 1172854-54-4): Mechanism, Applications, and Research Insights

NS-3-008 hydrochloride (CAS No. 1172854-54-4) is a small-molecule compound garnering significant attention in biomedical research due to its selective kinase inhibition properties. As a derivative of the NS-3-008 scaffold, its hydrochloride salt form enhances solubility and bioavailability, making it a preferred choice for in vitro and in vivo studies. Researchers frequently explore its potential in modulating signaling pathways implicated in cellular proliferation and inflammation, aligning with current trends in targeted therapy development and precision medicine.

The compound's mechanism of action centers on its ability to inhibit specific kinases, such as LYN kinase and SRC-family kinases, which are critical in immune regulation and oncogenic signaling. This positions NS-3-008 hydrochloride as a candidate for investigating autoimmune disorders and certain malignancies. Recent publications highlight its utility in high-throughput screening assays, where its structure-activity relationship (SAR) data aids in optimizing lead compounds for drug discovery pipelines.

From an SEO perspective, users often search for "NS-3-008 hydrochloride solubility," "CAS 1172854-54-4 supplier," or "kinase inhibitor NS-3-008 applications," reflecting demand for technical specifications and sourcing information. Addressing these queries, this compound is typically available as a white to off-white powder with ≥98% purity, soluble in DMSO or water (for hydrochloride salts). Its stability under controlled storage conditions (−20°C, desiccated) ensures reliability for long-term studies.

Emerging trends in AI-driven drug discovery have further amplified interest in NS-3-008 hydrochloride. Computational models leverage its molecular docking profiles to predict interactions with novel targets, a topic frequently queried in academic forums. Additionally, its role in synergistic combination therapies—particularly with checkpoint inhibitors—is a hotspot for cancer immunotherapy research, as evidenced by rising PubMed citations.

Quality control protocols for CAS No. 1172854-54-4 emphasize HPLC/LC-MS validation to ensure batch-to-batch consistency, a critical factor for reproducibility in peer-reviewed studies. Suppliers often provide NMR and mass spectrometry data sheets to meet stringent journal requirements. For researchers, understanding its pharmacokinetic parameters (e.g., plasma half-life, metabolic clearance) is essential, as these are common pain points in preclinical development.

In conclusion, NS-3-008 hydrochloride exemplifies the convergence of chemical biology and translational research. Its versatility in probing kinase-dependent pathways, coupled with robust physicochemical properties, solidifies its status as a valuable tool compound. Future directions may explore its off-target effects or formulations for enhanced blood-brain barrier penetration, addressing gaps highlighted in recent literature reviews.